Cas no 100-80-1 (3-Methylstyrene)

3-Methylstyrene structure

Product Name:3-Methylstyrene

CAS No:100-80-1

Molecular Formula:C₉H₁₀

Molecular Weight:118.175702571869

MDL:MFCD00008617

CID:81817

PubChem ID:87572343

3-Methylstyrene Properties

Names and Identifiers

- 1-Methyl-3-vinylbenzene
- 3-Methylstyrene
- 3-Vinyltoluene
- 3-Methylstyrene (stabilized with TBC)
- 1 -Methyl-3-ethenylbenzene
- (3-Methylphenyl)ethylene
- 1-Ethenyl-3-Methylben
- 1-ethenyl-3-methylbenzene
- 3-Methylstyrene (stabilized with HQ)
- M-Methylstyrene
- M-Tolylethylene
- 3-Vinyltoluene (stabilized with TBC)
- M-VINYLTOLUENE
- m-methyl-styren
- styrene,m-methyl-
- META-METHYLSTYRENE
- Styrene, m-methyl-
- Benzene, 1-ethenyl-3-methyl-
- m-Methyl styrene
- FFK4I9430G
- JZHGRUMIRATHIU-UHFFFAOYSA-N
- DSSTox_CID_1436
- Benzene,1-Ethenyl-3-Methyl-
- m-vinyl toluene
- m-methyl-styrene
- 3-Ethenylmethylbenzene
- 1-methyl-3-vinyl-benzene
- 1-ethenyl-3-methyl-benzene
- METAMETHYL STYRENE
- AKOS009156836
- DTXCID201436
- AMY7013
- M0260
- Q2675854
- Benzene, 1-ethenyl-3(or 4)-methyl-
- 100-80-1
- AS-47795
- ?3-METHYLSTYRENE
- CAS-100-80-1
- HSDB 8450
- NCGC00091079-02
- J-000224
- CHEMBL1381662
- InChI=1/C9H10/c1-3-9-6-4-5-8(2)7-9/h3-7H,1H2,2H3
- JZHGRUMIRATHIU-UHFFFAOYSA-
- DTXSID9051454
- Benzene, ethenylmethyl-
- F16162
- 1-Methyl-3-ethenylbenzene
- 3-Methylstyrene, 99%, contains 0.1% 3,5-di-tert-butylcatechol as inhibitor
- NCGC00091079-01
- NCGC00357147-01
- FT-0616183
- EINECS 202-889-2
- NS00003045
- NCGC00257740-01
- UNII-FFK4I9430G
- METHYLSTYRENE, M-
- Vinyl toluene (65-71% m- and 32-35% p-)
- CS-0110437
- MFCD00008617
- DSSTox_GSID_26292
- Tox21_200186
- CAS-25013-15-4
- Tox21_303890
- DSSTox_RID_78088
- 98%,stabilized with TBC
- 1-Ethenyl-3-methylbenzene
- M-METHYLSTYRENE
- BBL103758
- m-Vinyltoluene
- meta-Methylstyrene
- STL557568
- 3-VINYLTOLUENE
- 3-METHYLSTYRENE
- +Expand
- MDL： MFCD00008617
- InChIKey： JZHGRUMIRATHIU-UHFFFAOYSA-N
- Inchi： 1S/C9H10/c1-3-9-6-4-5-8(2)7-9/h3-7H,1H2,2H3
- SMILES： C1(C)C=CC=C(C=C)C=1
- BRN： 1304618

Computed Properties

Exact Mass: 118.07800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 118.07825
Heavy Atom Count: 9
Complexity: 94.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.63800
PSA: 0.00000
Refractive Index: n20/D 1.541(lit.)
Water Partition Coefficient: Soluble in Methanol, Ether, Benzene, Acetone, Ethanol, Heptane. Soluble in water (0.09 g/L) at 20°C.
Boiling Point: 169°C
Melting Point: -77°C(lit.)
Flash Point: 124 °F
Color/Form: Not determined
Solubility: Not determined
Density: 0.901 g/mL at 20 °C

3-Methylstyrene Security Information

Symbol: GHS02 GHS07 GHS08 GHS09
RTECS：WL5075800
WGK Germany：3
Safety Term：3
Safety Instruction： S26-S36-S62
Packing Group：III
Packing Group：III
Risk Phrases：R10; R20; R36/37/38
Hazard Level：3
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2618 3/PG 3
Hazard Statement： H226-H303+H333-H304-H315-H319-H411
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P273-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P304+P312-P305+P351+P338+P337+P313-P312-P370+P378-P391-P403+P235-P405-P501
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 10-20-36/37/38-65
TSCA：Yes
HazardClass：3

3-Methylstyrene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3-Methylstyrene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0000ON-1g	Benzene, 1-ethenyl-3-methyl-	100-80-1	97% (stabilized with TBC)	1g	$17.00	2024-04-18
A2B Chem LLC	AA00087-1g	Benzene, 1-ethenyl-3-methyl-	100-80-1	97% (stabilized with TBC)	1g	$16.00	2024-04-20
Aaron	AR0000WZ-250mg	Benzene, 1-ethenyl-3-methyl-	100-80-1	97%	250mg	$6.00	2024-05-20
abcr	AB178465-5 g	3-Methylstyrene, 98%, stabilized with 0.1% 4-tert-butylcatechol; .	100-80-1	98%	5 g	€76.20	2023-07-20
Ambeed	A413069-1g	3-Methylstyrene	100-80-1	97% (stabilized with TBC)	1g	$21.0	2024-06-02
Enamine	EN300-60991-1.0g	1-ethenyl-3-methylbenzene	100-80-1		1.0g	$81.0
eNovation Chemicals LLC	D464608-500g	1-Methyl-3-vinylbenzene	100-80-1	98%	500g	$2980	2022-10-17
TRC	M235555-1g	3-Methylstyrene	100-80-1		1g	$ 105.00	2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L08072-5g	3-Methylstyrene, 98%, stab. with 0.1% 4-tert-butylcatechol	100-80-1	stab. with 0.1%	5g	￥1492.00	2023-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181077-250mg	1-Methyl-3-vinylbenzene	100-80-1	98%	250mg	￥70	2023-04-17